Cas no 1020931-58-1 ((pentan-3-yl)[(pyridin-2-yl)methyl]amine)

• Product Name: (pentan-3-yl)[(pyridin-2-yl)methyl]amine
• CAS No: 1020931-58-1
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 5097108
• PubChem ID: 28481053
• Update Time: 2026-03-02

(pentan-3-yl)[(pyridin-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine, N-(1-ethylpropyl)-
• (pentan-3-yl)[(pyridin-2-yl)methyl]amine

• Inchi： 1S/C11H18N2/c1-3-10(4-2)13-9-11-7-5-6-8-12-11/h5-8,10,13H,3-4,9H2,1-2H3
• InChI Key： NUZORYWQQIVXOG-UHFFFAOYSA-N
• SMILES： C1(CNC(CC)CC)=NC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on (pentan-3-yl)[(pyridin-2-yl)methyl]amine

Comprehensive Overview of (pentan-3-yl)[(pyridin-2-yl)methyl]amine (CAS No. 1020931-58-1): Properties, Applications, and Industry Insights

(pentan-3-yl)[(pyridin-2-yl)methyl]amine, with the CAS number 1020931-58-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This amine derivative combines a pyridine ring with a pentyl chain, offering unique reactivity and functional versatility. Its molecular structure, C11H18N2, makes it a valuable intermediate for synthesizing complex molecules, particularly in drug discovery and material science.

The compound's pyridin-2-ylmethyl moiety is a key feature, enabling interactions with metal ions and biological targets. Researchers often explore its potential as a ligand in catalysis or as a building block for heterocyclic compounds. Recent studies highlight its relevance in developing kinase inhibitors, a hot topic in oncology research, aligning with the growing demand for targeted cancer therapies. Users frequently search for "pyridine-based amine applications" or "CAS 1020931-58-1 solubility," reflecting practical concerns in lab settings.

From a synthetic perspective, (pentan-3-yl)[(pyridin-2-yl)methyl]amine exhibits moderate polarity, with a logP value suggesting balanced hydrophilicity-lipophilicity. This property is critical for drug formulation, a trending topic in AI-driven drug design platforms. Computational chemists often model such compounds to predict ADMET profiles, addressing frequent queries like "amine derivatives in silico screening." Its stability under physiological pH ranges further enhances its utility in medicinal chemistry workflows.

Industrial applications of this compound extend to crop protection agents, where its amine functionality contributes to herbicidal activity. With rising interest in sustainable agriculture, searches for "eco-friendly amine pesticides" have surged, positioning 1020931-58-1 as a candidate for green chemistry innovations. Regulatory databases confirm its compliance with major safety guidelines, though proper PPE remains essential during handling—a point emphasized in laboratory safety forums.

Analytical characterization of CAS 1020931-58-1 typically involves HPLC and GC-MS, techniques widely discussed in "amine compound purity analysis" threads. The compound's NMR spectrum (particularly 1H and 13C) shows distinct peaks for the pyridine protons (δ 8.0–8.5 ppm) and aliphatic chain (δ 0.9–1.7 ppm), aiding in quality control. These spectral features are frequently queried in chemical identification communities.

Future research directions may explore its supramolecular chemistry potential, especially in self-assembling systems—an area gaining traction in nanotechnology. As AI-assisted molecular design tools advance, compounds like (pentan-3-yl)[(pyridin-2-yl)methyl]amine will likely see expanded virtual screening applications, addressing search trends such as "machine learning for amine optimization."